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Chemical Profile of 1,11-Undecanediol

The table below summarizes the basic identifying information for 1,11-Undecanediol.

Property Description

CAS Registry Number 765-04-8 [1]

Molecular Formula C₁₁H₂₄O₂ [1] [2]

IUPAC Name Undecane-1,11-diol [1]

Molecular Weight 188.31 g/mol [1] [2]

Potential Impurities and General Purification Strategies

While direct methods for purifying 1,11-Undecanediol are not detailed in the available literature, we can

infer potential impurities and general approaches from its production and chemical characteristics.

Inferred Impurities: The technical grade material may contain impurities such as unreacted starting
materials, reaction by-products (other diols or mono-ols), catalysts, or isomeric impurities [3]
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[4]. One study on similar odd-numbered 1,ω-alkanediols (n=11, 13) notes that the molecules can

have a gauche conformation defect in one terminal segment, stabilized by an intramolecular C-H···O
interaction [4]. While not an impurity, this conformational complexity could be a factor in crystallization

behavior.
General Purification Methods: Based on common laboratory techniques for similar diols, the

following methods are likely applicable. The optimal choice depends on the nature of the dominant
impurities.

Recrystallization: This is often the primary method for solid diols. The key is identifying a
suitable solvent or solvent mixture in which the diol has high solubility at high temperature and

low solubility at low temperature. Slow, controlled cooling can help obtain pure crystals.
Chromatography: For more challenging separations, particularly from closely related

compounds, column chromatography (e.g., using silica gel) can be effective.
Distillation: If the main impurities have significantly different volatilities, short-path distillation or

Kugelrohr distillation could be considered, given the high boiling point of this compound.

Suggested Experimental Workflow

Due to the lack of specific published protocols, a systematic empirical approach is necessary. The following

workflow outlines a logical sequence for developing your own purification method.
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Start: Impure 1,11-Undecanediol

Analyze Impurities
(Recommended: TLC or HPLC)

Select Purification Method

Recrystallization Path

Chromatography Path

Screen Solvents
(for Recrystallization)

Optimize Parameters
(Temp., Cooling Rate, etc.)

Perform Purification

Analyze Final Product
(Purity Check)

End: Pure 1,11-Undecanediol

Preferred first choice

If recrystallization fails
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Frequently Asked Questions

What is the typical purity of commercial 1,11-Undecanediol? It is available at different grades. A

common commercial standard is ≥95% purity [2], while higher grades (≥98%) are also a focus in the

market [3].

Who are the main suppliers of this chemical? According to a market report, leading players include

Changyu Group and Shandong Guangtong New Materials [3]. It is also available from specialty

chemical suppliers like Santa Cruz Biotechnology [2].

A Path Forward for Your Research

I hope this compilation of data and suggested strategies provides a solid starting point. To move forward, I

suggest you:

Contact Suppliers: Reach out to companies like Santa Cruz Biotechnology for their recommended
purification procedures or technical bulletins.

Consult Broader Literature: Search for purification methods of analogous long-chain alkanediols
(e.g., 1,10-decanediol or 1,12-dodecanediol), as techniques are often transferable.

Begin with Recrystallization: Start your experimental work with a systematic solvent screen for
recrystallization, as it is often the most efficient and scalable method.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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